Cas no 197223-36-2 (2,3,5,6-Tetramethylphenylboronic Acid)

• Product Name: 2,3,5,6-Tetramethylphenylboronic Acid
• CAS No: 197223-36-2
• MF: C₁₀H₁₅BO₂
• MW: 178.035903215408
• MDL: MFCD03093882
• CID: 828345
• PubChem ID: 24874211
• Update Time: 2025-04-19

2,3,5,6-Tetramethylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2,3,5,6-Tetramethylphenyl)boronic acid
• 2,3,5,6-Tetramethylphenylboronic acid
• 2,3,4,5-TETRAPHENYLCYCLOPENTA-2,4-DIENONE
• AKOS BRN-1011
• AB13270
• AKOS004113743
• XHA22336
• EN300-1262816
• MFCD03093882
• DTXSID90584122
• SY297900
• SCHEMBL1133146
• DB-015907
• Boronic acid, B-(2,3,5,6-tetramethylphenyl)-
• J-506882
• durylboronic Acid
• BS-21902
• 197223-36-2
• BCMVUEOVWMZJBS-UHFFFAOYSA-N
• CS-0175797
• 2,3,5,6-Tetramethylphenylboronic Acid

• MDL： MFCD03093882
• Inchi： 1S/C10H15BO2/c1-6-5-7(2)9(4)10(8(6)3)11(12)13/h5,12-13H,1-4H3
• InChI Key： BCMVUEOVWMZJBS-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=C(C)C=C(C)C=1C)O

Computed Properties

• Exact Mass: 178.11700
• Monoisotopic Mass: 178.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.04
• Melting Point: 145-148 °C (lit.)
• Boiling Point: 351.2°C at 760 mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.517
• PSA: 40.46000
• LogP: 0.60000
• Solubility: Not determined

2,3,5,6-Tetramethylphenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3